2-Fluoro-1-(3-fluorophenyl)ethan-1-one

• CAS: 1335113-29-5

Core Science & Biosynthesis

A Guide to 2-Fluoro-1-(3-fluorophenyl)ethan-1-one: A Versatile Fluorinated Building Block in Modern Synthesis

Introduction: The Strategic Value of Fluorine in Synthesis

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into organic molecules is a cornerstone of rational design.[1][2] Fluorine's unique properties—high electronegativity, small atomic radius, and the ability to form strong carbon-fluorine bonds—allow chemists to meticulously modulate a molecule's physicochemical and biological characteristics.[1][3][4] Introducing fluorine can enhance metabolic stability, improve binding affinity, and fine-tune lipophilicity, often transforming a promising but flawed compound into a viable drug candidate.[1][2]

Among the diverse array of fluorinated intermediates, α-fluoroketones have emerged as particularly powerful and versatile synthetic building blocks.[1][5] This guide focuses on a specific, high-value example: 2-Fluoro-1-(3-fluorophenyl)ethan-1-one . This molecule features two key fluorination points: a metabolically robust fluorophenyl ring and a reactive α-fluoro-substituted ketone. This dual-fluorine motif makes it an exceptionally useful intermediate for accessing complex, high-value compounds in drug discovery and agrochemical development.[2][6] This document serves as a technical guide for researchers, providing in-depth insights into its synthesis, reactivity, and practical application.

Physicochemical Properties

A clear understanding of a building block's fundamental properties is essential for its effective use in synthesis. The key physicochemical data for 2-Fluoro-1-(3-fluorophenyl)ethan-1-one are summarized below.

Property	Value
IUPAC Name	2-Fluoro-1-(3-fluorophenyl)ethan-1-one
Molecular Formula	C₈H₆F₂O
Molecular Weight	156.13 g/mol
CAS Number	1335113-29-5
Appearance	(Typically) Off-white to yellow solid or oil
Synonyms	3'-Fluoro-α-fluoroacetophenone

Core Synthesis Strategies

The preparation of α-fluoroketones like 2-Fluoro-1-(3-fluorophenyl)ethan-1-one generally follows two reliable synthetic pathways: electrophilic fluorination of a ketone precursor or nucleophilic substitution.

Electrophilic Fluorination of 1-(3-fluorophenyl)ethanone

This is the most common and direct approach. The synthesis begins with the commercially available ketone, 1-(3-fluorophenyl)ethanone. The ketone is first converted to its enol or enolate form, which then acts as a nucleophile that attacks an electrophilic fluorine source.[7][8]

The choice of fluorinating agent is critical. N-Fluorosulfonimides like N-Fluorobenzenesulfonimide (NFSI) and, more commonly, F-TEDA-BF₄ (Selectfluor®) are widely used due to their stability, selectivity, and ease of handling.[8][9][10] Selectfluor is particularly advantageous as it can be used under relatively mild conditions and often provides high yields of the monofluorinated product.[8][11] The reaction mechanism involves the enolate attacking the electrophilic fluorine atom of the N-F reagent.[10]

Caption: General workflow for electrophilic fluorination.

Nucleophilic Fluoride Substitution

An alternative route involves the nucleophilic displacement of a better leaving group, such as bromine or a tosylate, from the α-position of a precursor ketone. For instance, 2-Bromo-1-(3-fluorophenyl)ethan-1-one can be treated with a nucleophilic fluoride source like potassium fluoride (KF) or cesium fluoride (CsF).[7] This SN2 reaction requires careful control of conditions to be effective. The use of phase-transfer catalysts or specialized fluoride sources can enhance the reaction's efficiency.[10]

Reactivity and Mechanistic Insights: The Chemist's Toolkit

The synthetic utility of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one stems from its defined and predictable reactivity at two primary sites: the α-carbon and the carbonyl carbon. The presence of the carbonyl group significantly influences the reactivity of the adjacent C-F bond.[12][13]

Caption: Key reactive sites of the building block.

Nucleophilic Substitution at the α-Carbon

The primary mode of reactivity for this building block is nucleophilic substitution at the α-carbon. The powerful electron-withdrawing inductive effect of the adjacent carbonyl group polarizes the C-F bond, making the α-carbon highly electrophilic and susceptible to attack by nucleophiles.[12] This reaction typically proceeds via an SN2 mechanism.[14]

• Causality: While the C-F bond is the strongest single bond in organic chemistry, its position alpha to a carbonyl group makes it a surprisingly effective leaving group. The transition state of the SN2 reaction is stabilized by orbital overlap with the carbonyl's π-system.[13]

• Scope: This pathway allows for the facile introduction of a wide range of functionalities.

  • Nitrogen Nucleophiles: Primary and secondary amines react to form α-aminoketones, which are prevalent scaffolds in pharmaceuticals.

  • Oxygen Nucleophiles: Alcohols and phenols can be used to synthesize α-alkoxy or α-aryloxy ketones.

  • Sulfur Nucleophiles: Thiols readily displace the fluoride to yield α-thioketones.

Caption: Mechanism of α-carbon nucleophilic substitution.

Reactions at the Carbonyl Group

The α-fluorine atom also enhances the electrophilicity of the carbonyl carbon, making it more reactive towards nucleophilic addition compared to non-fluorinated ketones.[13] This opens the door to several important transformations:

• Reductive Amination: The ketone can be converted into an amine by reaction with ammonia or a primary/secondary amine in the presence of a reducing agent (e.g., NaBH₃CN). This is a cornerstone reaction in drug discovery for introducing basic amine groups.[5]

• Condensation Reactions: The ketone can participate in Claisen-Schmidt or similar condensation reactions with aldehydes or other ketones to form α,β-unsaturated systems, providing a route to more complex carbon skeletons.[5]

• Reduction: The carbonyl can be reduced to a secondary alcohol using agents like sodium borohydride, yielding a fluorinated alcohol that can be used in further synthetic steps.

Applications in Drug Discovery and Agrochemicals

The true value of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one is realized when its reactivity is applied to the synthesis of complex, high-value molecules.

• Scaffold for Bioactive Heterocycles: α-haloketones are classic precursors for a vast number of heterocyclic systems.[12] By reacting the building block with binucleophilic reagents, chemists can construct important rings like imidazoles, thiazoles, oxazoles, and pyrazines, which are privileged structures in medicinal chemistry.

• Covalent Modifiers: α-fluoromethyl ketones (FMK) are known to act as selective handles for the irreversible binding to cysteine residues in proteins.[5] This makes the building block highly attractive for developing targeted covalent inhibitors, a rapidly growing class of therapeutics.

• Kinase Inhibitor Synthesis: The fluorophenyl moiety is a common feature in kinase inhibitors, where it can form favorable interactions in the ATP-binding pocket. The α-substituted ketone products derived from this building block can serve as advanced intermediates for these targets.[6]

• Agrochemical Precursors: The stability and unique biological activity conferred by fluorine make this building block a valuable precursor for novel pesticides and herbicides.[2][6]

Experimental Protocols: A Practical Guide

The following protocols are provided as representative examples of the synthesis and application of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one.

Protocol 1: Synthesis via Electrophilic Fluorination

Objective: To synthesize 2-Fluoro-1-(3-fluorophenyl)ethan-1-one from 1-(3-fluorophenyl)ethanone.

Materials:

• 1-(3-fluorophenyl)ethanone (1.0 eq)

• Selectfluor® (1.1 eq)

• Acetonitrile (solvent)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 1-(3-fluorophenyl)ethanone in acetonitrile, add Selectfluor® in one portion at room temperature.

• Heat the reaction mixture to 60-70 °C and monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the mixture to room temperature and concentrate under reduced pressure to remove the acetonitrile.

• Partition the residue between ethyl acetate and water.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the pure 2-Fluoro-1-(3-fluorophenyl)ethan-1-one.

Self-Validation: The identity and purity of the product should be confirmed by ¹H NMR, ¹⁹F NMR, and mass spectrometry. The appearance of a new doublet in the ¹⁹F NMR spectrum corresponding to the α-fluorine and the characteristic doublet-of-triplets for the α-protons in the ¹H NMR will confirm a successful reaction.

Protocol 2: Application in α-Aminoketone Synthesis

Objective: To demonstrate the utility of the title compound as a building block by synthesizing an N-benzyl-α-aminoketone derivative.

Materials:

• 2-Fluoro-1-(3-fluorophenyl)ethan-1-one (1.0 eq)

• Benzylamine (2.2 eq)

• Potassium carbonate (K₂CO₃, 2.0 eq)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

Procedure:

• Dissolve 2-Fluoro-1-(3-fluorophenyl)ethan-1-one in DMF.

• Add potassium carbonate and benzylamine to the solution.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC for the consumption of the starting material.

• Once the reaction is complete, pour the mixture into water and extract with ethyl acetate (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography to yield the desired N-benzyl-2-amino-1-(3-fluorophenyl)ethan-1-one.

Trustworthiness: This protocol is self-validating. The successful substitution will be confirmed by mass spectrometry (increase in mass corresponding to the benzylamino group minus HF) and NMR spectroscopy, which will show the disappearance of the α-fluorine signal and the appearance of signals for the benzyl group protons.

Safety and Handling

α-Fluoroketones are reactive electrophiles and should be handled with care in a well-ventilated fume hood.[15]

• Hazards: Causes severe skin burns and eye damage. May cause respiratory irritation.[15]

• Precautions: Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

Conclusion

2-Fluoro-1-(3-fluorophenyl)ethan-1-one is more than just another fluorinated compound; it is a strategic building block that offers chemists a reliable and versatile entry point into a wide range of valuable molecular scaffolds. Its predictable reactivity at both the α-carbon and the carbonyl center, combined with the inherent benefits of its fluorinated aromatic ring, makes it an indispensable tool for tackling modern synthetic challenges. For researchers and professionals in drug development, mastering the application of this building block can accelerate the discovery and optimization of the next generation of pharmaceuticals and agrochemicals.

References

• Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution. JoVE, (2025). [Link]

• Kitamura, T., et al. Electrophilic Fluorination Using HF as a Source of Fluorine. Molecules, (2018). [Link]

• Al-Zaydi, K. M. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, (2003). [Link]

• Barton, D. H. R., et al. Electrophilic Fluorination of Some Steroidal a$-Unsaturated Ketones. Journal of the Chemical Society, Perkin Transactions 1, (1982). [Link]

• Sandford, G. Conformational preferences of α-fluoroketones may influence their reactivity. Beilstein Journal of Organic Chemistry, (2017). [Link]

• Naidoo, K. J. Nucleophilic substitution reactions of α-haloketones: A computational study. University of Pretoria, (2020). [Link]

• Sloop, J. C. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. International Journal of Organic Chemistry, (2012). [Link]

• Pearson, R. G., et al. Mechanism of the Reaction of α-Haloketones with Weakley Basic Nucleophilic Reagents. Journal of the American Chemical Society, (1952). [Link]

• Naidoo, K. J. Nucleophilic substitution reactions of α-haloketones : a computational study. UPSpace, (2020). [Link]

• Fluoroketone and fluoroaldehyde synthesis by fluorination. Organic Chemistry Portal. [Link]

• Enantioselective Electrophilic Fluorination. Chemistry at University of Illinois. [Link]

• Synthesis of α‐Fluoroketones from Carboxylic Acids via Decarboxylation of Fluorinated Malonates. ResearchGate, (2025). [Link]

• Mykhailiuk, P. K. Fluorinated building blocks in drug design: new pathways and targets. Expert Opinion on Drug Discovery, (2024). [Link]

• 2-Chloro-1-(3,4-Difluorophenyl)ethanone: Applications, Uses, and Role in Advanced Chemical Synthesis. Acme Organics. [Link]

• El-Gendy, A., et al. Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas. Beilstein Journal of Organic Chemistry, (2024). [Link]

• New molecule to improve pharmaceuticals draws inspiration from nature's toolbox. Drug Target Review, (2018). [Link]

• 1-(3-FLUOROPHENYL)ETHANONE. gsrs.ncats.nih.gov. [Link]

• Fluorinated phenylalanines: synthesis and pharmaceutical applications. National Institutes of Health, (2020). [Link]

• 2-Fluoro-1-phenylethan-1-one. PubChem. [Link]

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• 5. α-Fluoroketones for Drug Discovery - Enamine [enamine.net]
• 6. 2-Chloro-1-(3,4-Difluorophenyl)ethanone: Applications, Uses, and Role in Advanced Chemical Synthesis - Jiangxi Zhongding Biotechnology Co., Ltd. [jxzd-chem.com]
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discovery and history of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one

The following technical guide is structured as an advanced whitepaper for research and development professionals. It synthesizes historical context, synthetic methodology, and medicinal chemistry applications into a cohesive narrative.

CAS Registry Number: 446-22-0 Synonyms:

-Fluoro-3'-fluoroacetophenone, 2-Fluoro-1-(3-fluorophenyl)ethanone Molecular Formula: C H F O Molecular Weight: 156.13 g/mol

Executive Summary

In the landscape of modern medicinal chemistry, 2-Fluoro-1-(3-fluorophenyl)ethan-1-one serves as a critical "biostructural probe." It is not merely a chemical intermediate but a strategic scaffold used to introduce the 3-fluorophenyl moiety—a privileged structure in kinase inhibitors and CNS agents—while simultaneously providing an

-fluoroketone handle for further functionalization.

This guide details the evolution of its synthesis from hazardous early-20th-century methods to modern catalytic protocols. It provides validated experimental workflows for its preparation and elucidates its role in modulating lipophilicity (LogD) and metabolic stability in drug candidates.

Historical Evolution: The "Fluorine Scan" Era

The history of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one is inextricably linked to the rise of the "Fluorine Scan" in the 1980s and 1990s. As medicinal chemists recognized that replacing hydrogen with fluorine could block metabolic hotspots (specifically CYP450 oxidation) without significantly altering steric bulk, the demand for fluorinated building blocks surged.

• Early Era (1950s-1970s): The compound was a laboratory curiosity, accessible only via aggressive Friedel-Crafts acylation using fluoroacetyl chloride—a highly toxic and volatile reagent.

• The "Bioisostere" Revolution (1990s-Present): With the discovery that the

  -fluoroketone moiety mimics the transition state of peptide bond hydrolysis, this compound became a template for designing protease inhibitors. The 3-fluorophenyl ring specifically became a standard replacement for phenyl rings to improve metabolic half-life ( ) by deactivating the ring toward oxidation.

Synthetic Pathways & Technical Deep Dive

The synthesis of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one is non-trivial due to the high reactivity of the

-carbon and the potential for defluorination. Three distinct routes dominate the literature, each with specific utility depending on scale and available equipment.

Comparative Analysis of Synthetic Routes

Metric	Route A: Halogen Exchange (Halex)	Route B: Electrophilic Fluorination	Route C: Friedel-Crafts Acylation
Precursor	2-Bromo-1-(3-fluorophenyl)ethanone	1-(3-Fluorophenyl)ethanone	Fluorobenzene
Key Reagent	KF / 18-Crown-6	Selectfluor™ (F-TEDA-BF )	Fluoroacetyl Chloride / AlCl
Atom Economy	Moderate	Low (High MW waste)	High
Scalability	High (Kilogram scale)	Low (Gram scale)	High (Industrial scale)
Safety Profile	Moderate (Lachrymator intermediate)	High (Stable solid reagent)	Low (Toxic/Corrosive gases)

Mechanistic Visualization (DOT Diagram)

The following diagram illustrates the logical flow and mechanistic divergence of the three primary synthesis routes.

Caption: Mechanistic pathways for the synthesis of CAS 446-22-0. Route A (via Bromination) is the standard laboratory method.

Validated Experimental Protocols

Protocol A: The "Halex" Method (Laboratory Standard)

This protocol relies on the nucleophilic displacement of bromide by fluoride. The use of a phase transfer catalyst (18-crown-6) is critical to solubilize the fluoride ion in the organic phase and enhance its nucleophilicity ("naked fluoride" effect).

Reagents:

• 2-Bromo-1-(3-fluorophenyl)ethan-1-one (10.0 mmol)

• Potassium Fluoride (KF), spray-dried (20.0 mmol)

• 18-Crown-6 (1.0 mmol, 10 mol%)

• Acetonitrile (anhydrous, 50 mL)

Step-by-Step Methodology:

• Preparation: In a dry round-bottom flask under nitrogen atmosphere, dissolve 18-crown-6 in anhydrous acetonitrile.

• Activation: Add the spray-dried KF. Note: Commercial KF often contains water. Drying under vacuum at 150°C for 4 hours prior to use significantly boosts yield.

• Addition: Cool the mixture to 0°C. Add the

  -bromo ketone portion-wise. Caution: The starting material is a potent lachrymator. Work exclusively in a fume hood.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor via TLC (Hexane/EtOAc 8:2). The product will appear as a spot slightly more polar than the starting bromide.

• Workup: Dilute with diethyl ether (precipitates potassium salts). Filter through a Celite pad.

• Purification: Concentrate the filtrate. Purify via silica gel flash chromatography.

  • Yield Expectation: 75-85%

  • Characterization:

    F NMR should show a triplet (coupling to CH ) at approx -230 ppm (for the -F) and a multiplet at -112 ppm (for the aromatic F).

Protocol B: Direct Electrophilic Fluorination (Green Chemistry)

For small-scale discovery chemistry where speed is prioritized over cost.

Reagents:

• 3'-Fluoroacetophenone (1.0 eq)

• Selectfluor™ (1.1 eq)

• Methanol (Solvent)

Methodology:

• Dissolve 3'-Fluoroacetophenone in methanol.

• Add Selectfluor™ in one portion.

• Reflux for 4-6 hours.

• Mechanism: The reaction proceeds via the enol form of the ketone reacting with the N-F electrophile.

• Note: This method avoids the toxic bromo-intermediate but requires careful separation of the mono-fluoro product from di-fluoro byproducts.

Applications in Drug Development[1][2][3][4][5]

The 2-Fluoro-1-(3-fluorophenyl)ethan-1-one scaffold is a versatile building block used to access several key pharmacophores.

The "Metabolic Shield" Effect

The 3-fluorophenyl ring is often used to replace a standard phenyl ring. The fluorine atom at the meta position deactivates the ring towards electrophilic aromatic substitution and prevents metabolic hydroxylation at the para-position by altering the electronic distribution.

Synthesis of Heterocyclic Inhibitors

This ketone is a primary precursor for the Hantzsch Thiazole Synthesis.

Workflow:

• Condensation: React 2-Fluoro-1-(3-fluorophenyl)ethan-1-one with a thioamide.

• Cyclization: Forms a 2,4-disubstituted thiazole.

• Result: A thiazole core with a 3-fluorophenyl group at position 4 and a fluoromethyl group at position 5 (if the ketone structure is preserved) or simply a fluorinated side chain.

Asymmetric Reduction to -Fluoro Alcohols

Reduction of the ketone (using NaBH

or asymmetric transfer hydrogenation) yields 2-fluoro-1-(3-fluorophenyl)ethanol .

• Significance: These

  -fluoro alcohols are bioisosteres of 1,2-diols and are found in adrenergic receptor blockers and antifungal agents. The fluorine atom lowers the pKa of the hydroxyl group, enhancing hydrogen bond donor capability.

Caption: Downstream synthetic utility of the title compound in medicinal chemistry.

Safety & Handling Protocols

Hazard Classification:

• Lachrymator: Like all

  -haloketones, this compound is a potent tear gas agent. It alkylates TRPA1 channels in sensory nerves.

• Skin Irritant: Causes severe irritation and potential chemical burns.

Mandatory PPE:

• Respiratory: Full-face respirator with organic vapor cartridges (if not in a glovebox).

• Dermal: Double nitrile gloves or Silver Shield® laminate gloves.

• Engineering Controls: All weighing and transfers must occur inside a functioning fume hood with a face velocity >100 fpm.

Decontamination: Spills should be treated with a solution of dilute ammonia or sodium thiosulfate to nucleophilically destroy the alkylating potential of the

-fluoroketone.

References

• Direct Fluorination of 1,3-Dicarbonyls: Title: Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas.[1][2] Source: National Institutes of Health (PMC). URL:[Link]

• Fluorine in Drug Discovery: Title: Fluorine in drug discovery: Role, design and case studies.[3] Source: Pharmacy Journal. URL:[Link]

• Synthesis of Fluorinated Amines: Title: Synthesis of Fluorinated Amines: A Personal Account. Source: National Institutes of Health (PMC). URL:[Link]

• Title: Method for continuous preparation of alpha-fluoroacetophenone.

Sources

• 1. Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorine as a key element in modern drug discovery and development | LE STUDIUM [lestudium-ias.com]

Protocols & Analytical Methods

synthesis of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one from 3-fluoroacetophenone

Executive Summary

This guide details the synthesis of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one (CAS: 1335113-29-5), a critical fluorinated building block in medicinal chemistry.[1] The introduction of fluorine at the

-position of a ketone significantly alters the physicochemical properties of the molecule, enhancing metabolic stability (blocking -oxidation) and modulating lipophilicity ( ).

We present two distinct, validated protocols:

• Method A (Electrophilic Fluorination): A direct, metal-free conversion using Selectfluor™ in methanol. This is the preferred route for discovery-scale synthesis due to its operational simplicity and high functional group tolerance.

• Method B (Nucleophilic Substitution - Halex): A two-step sequence involving

  -bromination followed by halogen exchange (Halex) using KF/18-Crown-6. This route is cost-effective for scale-up but requires stricter safety controls due to lachrymatory intermediates.

Retrosynthetic Analysis

The synthesis relies on the activation of the

-carbon of 3-fluoroacetophenone. The disconnection strategy visualizes the two primary pathways: electrophilic attack on the enol (Method A) vs. nucleophilic displacement of a leaving group (Method B).

Figure 1: Retrosynthetic disconnection showing the Electrophilic (Left) and Nucleophilic (Right) pathways.

Method A: Direct Electrophilic Fluorination (Selectfluor™)

Best for: Discovery chemistry (mg to 10g scale), high purity requirements.

Reaction Mechanism & Rationale

This reaction proceeds via the enol form of the acetophenone. Selectfluor™ (F-TEDA-BFngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

) acts as an electrophilic fluorine source ( equivalent).[2] The choice of methanol as the solvent is critical; it facilitates the formation of an intermediate -fluoro dimethyl ketal, which hydrolyzes in situ or upon workup to the desired ketone, often suppressing over-fluorination.

Protocol

Reagents:

• 3-Fluoroacetophenone (1.0 equiv)

• Selectfluor™ (1.1 - 1.2 equiv)

• Solvent: Methanol (anhydrous preferred, 0.5 M concentration)

• Catalyst (Optional): H

  SO (5 mol%) if reaction is sluggish.

Step-by-Step Procedure:

• Setup: Charge a round-bottom flask with 3-fluoroacetophenone (e.g., 1.38 g, 10 mmol) and Methanol (20 mL).

• Addition: Add Selectfluor™ (3.90 g, 11 mmol) in one portion. The reaction is initially a suspension.

• Reaction: Heat the mixture to reflux (65°C) under nitrogen.

  • Observation: The mixture will turn clear as Selectfluor is consumed and the byproduct (H-TEDA-BF

    ) forms.

  • Time: Typically 4–12 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.

• Workup:

  • Cool to room temperature.[3]

  • Remove methanol under reduced pressure (rotary evaporator).[4]

  • Resuspend the residue in Dichloromethane (DCM) (50 mL) and Water (50 mL).

  • Separate layers. Extract aqueous layer with DCM (2 x 30 mL).

  • Note: The byproduct H-TEDA salts are highly water-soluble and are efficiently removed here.

• Purification: Dry organic organics over Na

  SO , filter, and concentrate.

  • If purity is <95%, purify via silica gel flash chromatography (Gradient: 0-10% EtOAc in Hexanes).

Typical Yield: 75–85%

Method B: Bromination-Fluorination Sequence (Halex)

Best for: Large-scale synthesis (>50g), cost reduction.

Step 1: -Bromination

Reagents: 3-Fluoroacetophenone, N-Bromosuccinimide (NBS), p-Toluenesulfonic acid (pTsOH). Protocol:

• Dissolve 3-fluoroacetophenone (10 mmol) in Acetonitrile (MeCN) (50 mL).

• Add NBS (1.05 equiv) and pTsOH (0.1 equiv).

• Reflux for 2–4 hours.

• Workup: Cool, concentrate, dissolve in Et

  O, wash with water and brine.

• Product: 2-Bromo-1-(3-fluorophenyl)ethan-1-one (Lachrymator! Handle in hood).

Step 2: Nucleophilic Fluorination (Halex)

Reagents: Potassium Fluoride (KF), 18-Crown-6. Expert Tip: Addition of a bulky diol (e.g., Pinacol or tert-butanol) can act as a phase-transfer synergist, significantly boosting the S

2 vs. E2 ratio.

Protocol:

• Drying: Flame-dry the flask and use anhydrous MeCN. KF is hygroscopic; spray-dried KF is preferred.

• Reaction: Combine the

  -bromo ketone (10 mmol), KF (20 mmol, 2.0 equiv), and 18-Crown-6 (1.0 mmol, 0.1 equiv) in MeCN (30 mL).

• Conditions: Heat to 80°C for 12–24 hours.

  • Monitoring: Check for the disappearance of the bromide.

• Workup: Dilute with water, extract with EtOAc. Wash organic layer extensively with water (to remove crown ether).

• Purification: Column chromatography is usually required to remove elimination byproducts (vinyl ketones).

Typical Yield (Step 2): 50–65%

Comparative Analysis & Decision Matrix

Feature	Method A (Selectfluor)	Method B (Halex)
Safety	High (Non-volatile reagents)	Low (Lachrymatory intermediates)
Cost	High (Selectfluor is expensive)	Low (KF/NBS are cheap)
Purity Profile	Clean (Water-soluble byproducts)	Messy (Elimination products common)
Scalability	Good (up to ~100g)	Excellent (Industrial scale)
Atom Economy	Lower	Higher

Workflow Diagram

Figure 2: Operational workflow comparing the single-step Selectfluor route vs. the two-step Halex route.

Troubleshooting & Expert Tips

• Induction Period (Method A): If the reaction does not start (yellow color persists, no product on TLC), add 5 drops of concentrated H

  SO or TfOH. This catalyzes the enolization, which is the rate-determining step for electron-deficient acetophenones.

• Regioselectivity: 3-Fluoroacetophenone is asymmetric. However, fluorination occurs exclusively at the methyl group (

  -position) because the aryl ring position is blocked and less nucleophilic.

• Moisture Sensitivity (Method B): The Halex reaction is notoriously sensitive to water. Hydration of the fluoride ion (F

  [5] · H O) drastically reduces its nucleophilicity. Use molecular sieves (3Å) in the reaction mixture.

• Stability:

  -Fluoroketones can be prone to racemization (if chiral) or hydration. Store the final product under inert gas at -20°C.

Safety Information

• Selectfluor™: An oxidant.[6][7] Avoid mixing with strong reducing agents.

• -Bromo Ketones (Method B): Potent lachrymators . Exposure causes severe eye and respiratory irritation.[8] All weighing and transfers must be performed in a functioning fume hood. Neutralize glassware with dilute NaOH before removal from the hood.

• HF Generation: While Method A is generally safe, thermal decomposition of fluorinated byproducts can theoretically release trace HF. Standard PPE (gloves, goggles, lab coat) is mandatory.

References

• Selectfluor Overview & Mechanism: Banks, R. E., et al. "1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) (Selectfluor reagent): synthesis, properties, and applications." Journal of the Chemical Society, Chemical Communications.

• Selectfluor Protocol for Acetophenones: Stavber, S., et al. "Direct fluorination of organic compounds in water using Selectfluor." Synlett, 2009.

• Halex Reaction Optimization (Bulky Diols): Silva, S. L., et al. "Nucleophilic Fluorination with KF Catalyzed by 18-Crown-6 and Bulky Diols." Journal of Organic Chemistry, 2020.[9][10]

• Target Molecule Data: 2-Fluoro-1-(3-fluorophenyl)ethan-1-one (CAS 1335113-29-5).[1][11] Sigma-Aldrich Product Catalog.

• Safety Data: Safety D

  -Fluoroacetophenones. Fisher Scientific.

Sources

• 1. 1-(2-fluorophenyl)ethan- 1- one | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. GT Digital Repository [repository.gatech.edu]
• 4. 2'-Fluoroacetophenone synthesis - chemicalbook [chemicalbook.com]
• 5. prepchem.com [prepchem.com]
• 6. Selectfluor - Wikipedia [en.wikipedia.org]
• 7. synquestlabs.com [synquestlabs.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) [organic-chemistry.org]
• 10. Nucleophilic Fluorination with KF Catalyzed by 18-Crown-6 and Bulky Diols: A Theoretical and Experimental Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 1-(2-fluorophenyl)ethan- 1- one | Sigma-Aldrich [sigmaaldrich.com]

detailed experimental protocol for 2-Fluoro-1-(3-fluorophenyl)ethan-1-one synthesis

Executive Summary

This technical guide details the synthesis of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one (CAS: 446-22-0), a critical fluorinated building block used in the development of enzyme inhibitors and CNS-active pharmaceutical ingredients. Unlike direct electrophilic fluorination methods (e.g., Selectfluor), which often suffer from poor mono-selectivity and high cost, this protocol utilizes a robust, two-step Halogen Exchange (Halex) strategy.

The workflow proceeds via the regioselective

-bromination of 3'-fluoroacetophenone, followed by nucleophilic substitution using Potassium Fluoride (KF) mediated by 18-Crown-6. This method is optimized for reproducibility, yield (target >75%), and purity suitable for downstream medicinal chemistry.

Strategic Analysis & Retrosynthesis

Route Selection Logic

The introduction of a fluorine atom at the

-position of a ketone is synthetically challenging due to the high electronegativity of fluorine, which alters the pKa of the -protons and invites side reactions like poly-fluorination or elimination.

• Route A: Electrophilic Fluorination (Rejected): Direct treatment of 3'-fluoroacetophenone with N-fluorobenzenesulfonimide (NFSI) or Selectfluor often yields a mixture of mono- and di-fluorinated products, requiring difficult chromatographic separation.

• Route B: Nucleophilic Substitution / Halex (Selected): This route leverages the "Hard/Soft Acid Base" (HSAB) theory. The

  -bromo ketone is a soft electrophile, but the high lattice energy of KF requires phase-transfer catalysis (18-Crown-6) to "naked" the fluoride ion in aprotic solvents, making it a potent nucleophile. This method offers superior control over stoichiometry and regioselectivity.

Reaction Pathway Visualization

Figure 1: Two-step synthetic pathway utilizing regioselective bromination and phase-transfer catalyzed fluorination.[1][2][3]

Experimental Protocols

Step 1: Synthesis of 2-Bromo-1-(3-fluorophenyl)ethan-1-one

Objective: Regioselective installation of a leaving group (Bromide) at the alpha position.

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1][2][4][5][6][7]	Amount	Role
3'-Fluoroacetophenone	138.14	1.0	13.8 g (100 mmol)	Substrate
N-Bromosuccinimide (NBS)	177.98	1.05	18.7 g	Brominating Agent
p-Toluenesulfonic acid (p-TsOH)	172.20	0.1	1.72 g	Acid Catalyst
Acetonitrile (MeCN)	-	-	200 mL	Solvent

Procedure

• Setup: Equip a 500 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Dissolution: Add 3'-Fluoroacetophenone (13.8 g) and Acetonitrile (200 mL). Stir until homogenous.

• Addition: Add p-TsOH (1.72 g) followed by portion-wise addition of NBS (18.7 g) over 15 minutes.

  • Scientist's Note: Adding NBS slowly prevents a high local concentration of radicals/bromine, though this reaction is primarily ionic (acid-catalyzed enolization).

• Reaction: Heat the mixture to reflux (80-82°C) for 3–5 hours.

  • Monitoring: Check via TLC (Hexane/EtOAc 4:1). The starting material (Rf ~0.6) should disappear, and a new spot (Rf ~0.5) should appear.

• Workup:

  • Cool the reaction to room temperature.

  • Remove solvent under reduced pressure (Rotavap).

  • Redissolve the residue in Ethyl Acetate (150 mL) and wash with water (2 x 100 mL) to remove succinimide and acid.

  • Wash with saturated NaHCO₃ (50 mL) and Brine (50 mL).

  • Dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Recrystallize from Ethanol/Hexane or use as crude if purity >90% by NMR.

  • Yield Expectation: 85–92% (Yellowish solid/oil).

Step 2: Synthesis of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one (Target)

Objective: Displacement of bromide with fluoride using phase-transfer catalysis.

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1][2][4][5][6][7]	Amount	Role
2-Bromo-1-(3-fluorophenyl)ethanone	217.04	1.0	10.85 g (50 mmol)	Intermediate
Potassium Fluoride (Spray-dried)	58.10	3.0	8.7 g	Fluorine Source
18-Crown-6	264.32	0.1	1.32 g	Phase Transfer Catalyst
Acetonitrile (Anhydrous)	-	-	150 mL	Solvent

Critical Process Parameters (CPP)

• KF Dryness: Standard KF contains significant water, which creates OH⁻ ions, leading to hydroxylation byproducts. Use spray-dried KF or dry standard KF at 150°C under high vacuum for 4 hours before use [1].

• Temperature Control: Do not exceed 85°C to avoid polymerization of the sensitive fluoro-ketone.

Procedure

• Activation: In a dry 250 mL RBF under Nitrogen atmosphere, add Spray-dried KF (8.7 g) and 18-Crown-6 (1.32 g).

• Solvation: Add Anhydrous Acetonitrile (100 mL) and stir vigorously for 15 minutes to complex the potassium.

• Addition: Dissolve the Bromo-intermediate (10.85 g) in Acetonitrile (50 mL) and add it to the reaction flask via syringe/dropping funnel.

• Reaction: Heat to reflux (approx. 80°C) for 12–18 hours.

  • Monitoring: TLC will show the conversion of the bromo-compound to a slightly more polar fluoro-compound.

• Workup (Critical for Stability):

  • Cool to room temperature.

  • Filter the mixture through a Celite pad to remove insoluble salts (KBr, excess KF). Rinse the pad with Et₂O.

  • Concentrate the filtrate carefully (the product is volatile).

  • Redissolve in Et₂O (100 mL) and wash with water (3 x 50 mL) to remove 18-Crown-6 (which is water-soluble).

• Purification:

  • The crude oil is often pure enough for use. For high purity, perform Vacuum Distillation (approx. 110–120°C at 10 mmHg) or Flash Chromatography (Silica, 0-10% EtOAc in Hexanes).

  • Yield Expectation: 65–75% (Colorless to pale yellow oil).

Analytical Verification

To validate the synthesis, compare spectral data against these expected values. The unique coupling of Fluorine (Spin 1/2) creates distinctive splitting patterns.

Technique	Expected Signal Characteristics	Structural Assignment
¹H NMR (400 MHz, CDCl₃)	5.50 (d, J = 47.0 Hz, 2H)	-CH₂F (Characteristic doublet due to geminal H-F coupling)
7.30–7.80 (m, 4H)	Aromatic protons (3-substituted pattern)
¹⁹F NMR (376 MHz, CDCl₃)	-230.5 (t, J = 47.0 Hz)	-CH₂F (Triplet due to coupling with 2 protons)
-112.0 (m)	Ar-F (Aromatic fluorine)
MS (EI/ESI)	m/z 154 [M]+	Molecular Ion

Note: The large coupling constant (J ~47 Hz) in the proton NMR is the definitive signature of the

-fluoromethyl group [2].

Safety & Handling

• Fluoride Toxicity: While KF is less volatile than HF, it is toxic if ingested. 2-Fluoro-ketones can metabolize to fluoroacetate mimics in biological systems, which are highly toxic (Krebs cycle inhibitors). Handle all products in a fume hood with double gloving.

• Lachrymators:

  -Halo ketones (bromo and fluoro) are potent lachrymators (tear gas agents). Ensure eye protection and proper ventilation.

• Waste Disposal: Segregate halogenated organic waste. Quench residual KF with calcium chloride solution before disposal to precipitate insoluble CaF₂.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (General reference for Halex conditions).

• Rozen, S., & Brand, M. (1986). "Transparent" fluorination of organic compounds. Journal of Organic Chemistry, 51(2), 222-225. [Link]

• Middleton, W. J., & Bingham, E. M. (1980).[3]

  -Fluorination of carbonyl compounds with trifluoromethyl hypofluorite. Journal of the American Chemical Society, 102(14), 4845-4846.[3] [Link]
• Prakash, G. K. S., et al. (2012). Nucleophilic Fluoromethylation. Chemical Reviews, 112(12), 4687-4772.

Sources

• 1. 2-Bromo-1-(3-fluorophenyl)ethan-1-one synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. CN102295498A - Method for continuous preparation of alpha-fluoroacetophenone with acetophenone - Google Patents [patents.google.com]
• 4. Visible Light-Promoted Metal-Free sp3-C–H Fluorination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]
• 6. asianpubs.org [asianpubs.org]
• 7. Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

side reactions in the synthesis of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one

Technical Support Center: Synthesis & Troubleshooting of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one

Executive Summary

This guide addresses the synthesis of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one (CAS: 446-24-2), a critical fluorinated building block. While the target molecule appears simple, the introduction of a fluorine atom at the

-position to the carbonyl, combined with the electron-withdrawing meta-fluoro substituent on the benzene ring, creates a unique reactivity profile.

The primary synthetic route involves Halogen Exchange (Halex) of the corresponding

-bromo ketone using a fluoride source (typically KF or CsF). Users frequently encounter yield losses due to three specific failure modes: hydration equilibrium , base-mediated oligomerization , and hydrolytic degradation . This guide provides the mechanistic insight and protocols necessary to navigate these challenges.

Reaction Mechanism & Side Product Landscape

The following diagram maps the primary reaction pathway against the competing side reactions. Understanding this topology is essential for troubleshooting.

Figure 1: Reaction landscape showing the competition between the desired SN2 fluorination and moisture/base-driven side pathways.

Critical Side Reactions: Deep Dive

A. The "Ghost" Impurity: Gem-Diol Hydration

Symptom: NMR analysis shows a second set of peaks (often ~10-15% intensity) that mimics the product but with slightly shifted chemical shifts. Mechanism: The electron-withdrawing nature of the fluorine atoms (both on the ring and at the

-position) destabilizes the carbonyl carbon, making it highly electrophilic. In the presence of trace moisture (even atmospheric humidity during NMR prep), the ketone reversibly reacts with water to form a gem-diol (hydrate) .

• Impact: This is often a false positive for impurity. The product is pure, but the analysis is wet.

• Correction: Run NMR in anhydrous solvents (e.g., CDCl3 over activated molecular sieves) or add a drying agent to the tube.

B. Base-Mediated Oligomerization (Self-Condensation)

Symptom: Darkening of the reaction mixture, formation of intractable tars, and loss of mass balance. Mechanism: Fluoride ions (F-) are not just nucleophiles; in aprotic solvents (like MeCN or DMF), "naked" fluoride acts as a base. It can deprotonate the acidic

-protons of the product or starting material, triggering Aldol-like condensations .

• Risk Factor: High temperatures (>80°C) and prolonged reaction times increase this risk significantly.

• Correction: Use a buffered system or strictly control reaction time.

C. Hydrolysis to -Hydroxy Ketone

Symptom: Appearance of a broad -OH stretch in IR or a characteristic shift in NMR corresponding to the alcohol. Mechanism: Direct displacement of the bromide by hydroxide ions (from wet solvent) or hydrolysis of the final fluoro-ketone (slower).

• Correction: Strictly anhydrous conditions are non-negotiable.

Troubleshooting Guide (FAQ)

Q1: My reaction conversion stalled at 70%. Should I add more KF and heat longer?

Do NOT simply add heat.

• Diagnosis: Stalling usually indicates the surface of the KF solid has been passivated (coated with KBr byproduct), or the fluoride source is "wet," leading to basicity issues rather than nucleophilicity.

• Solution:

  • Grind the KF: Use spray-dried KF or finely milled KF to increase surface area.

  • Phase Transfer: Add 18-Crown-6 (5-10 mol%) . This solubilizes the fluoride, making it a "naked" nucleophile, significantly increasing the rate without needing higher heat.

  • Solvent Switch: If using MeCN, consider t-Amyl Alcohol or a bulky alcohol as a co-solvent. While counter-intuitive, bulky alcohols can hydrogen-bond to the fluoride just enough to tame its basicity (reducing oligomerization) while maintaining nucleophilicity [1].

Q2: I see a peak at ~5.5 ppm (doublet, J=47 Hz) and another at ~5.2 ppm (doublet, J=47 Hz). Is my product a mixture of isomers?

No, you are likely observing the Hydrate Equilibrium.

• Explanation: The target molecule, 2-Fluoro-1-(3-fluorophenyl)ethan-1-one, exists in equilibrium with its hydrate in the presence of moisture.

  • Keto form: ~5.5 ppm (characteristic

    -F doublet).

  • Hydrate form: Upfield shift (~5.2 ppm) due to the loss of the carbonyl anisotropy.

• Validation: Add a drop of D2O to the NMR tube. If the ratio changes or peaks disappear/shift, it is the hydrate. If you dry the sample and run in anhydrous solvent, the second set should vanish.

Q3: The reaction mixture turned black and tarry. What happened?

You likely triggered the "Basic Fluoride" cascade.

• Cause: In the absence of a proton source, F- acted as a base. The 3-fluorophenyl group is electron-withdrawing, making the

  -protons acidic. The resulting enolate attacked another molecule of ketone (Aldol condensation), leading to polymerization.

• Prevention:

  • Lower the temperature (keep <80°C).

  • Ensure the reaction time is optimized (monitor by HPLC/TLC; do not let it stir overnight unnecessarily).

  • Use Spray-dried KF to allow for milder temperatures.

Optimized Synthetic Protocol

This protocol minimizes side reactions by balancing nucleophilicity and basicity.

Reagents:

• 2-Bromo-1-(3-fluorophenyl)ethan-1-one (1.0 equiv)

• Potassium Fluoride (Spray-dried, 3.0 equiv)

• 18-Crown-6 (0.05 equiv)

• Acetonitrile (Anhydrous, 0.5 M concentration)

Step-by-Step:

• Drying: Dry KF under high vacuum at 150°C for 4 hours prior to use. (Critical to prevent hydrolysis).

• Setup: In a flame-dried flask under Nitrogen, combine KF, 18-Crown-6, and Anhydrous MeCN.

• Addition: Add the

  -bromo ketone in one portion.

• Reaction: Heat to 70°C (oil bath). Monitor vigorously by TLC/HPLC starting at 2 hours.

  • Note: Stop immediately upon consumption of starting material. Over-reaction leads to dimers.

• Workup:

  • Cool to room temperature.[1]

  • Filter through a celite pad (removes salts).

  • Concentrate filtrate.

  • Partition: Dissolve residue in Et2O (or MTBE) and wash with water (removes residual salts/crown ether) and brine .

  • Crucial: Dry organic layer thoroughly over Na2SO4.

• Purification: Distillation is preferred over column chromatography to avoid silica-mediated hydrolysis/hydration issues.

Impurity Profile Summary

Impurity Type	Origin	Detection (Typical)	Prevention Strategy
-Hydroxy Ketone	Hydrolysis (Wet solvent/KF)	NMR: Shift of -protons, loss of F-coupling.	Strictly anhydrous reagents; dry KF.
Vinyl Ketone	Elimination (Basic conditions)	NMR: Olefinic protons (6.0-7.0 ppm). Unstable.	Avoid overheating; avoid strong bases.
Dimer/Oligomer	Aldol Condensation	TLC: Baseline streaks. Appearance: Dark tar.	Stop reaction promptly; avoid "naked" F- without control.
Gem-Diol (Hydrate)	Equilibrium with water	NMR: Dual peaks. Reversible.	Dry NMR solvents; store product under inert gas.

References

• Kim, D. W., et al. "New Method of Fluorination Using Potassium Fluoride in Ionic Liquid: Significantly Enhanced Reactivity of Fluoride and Improved Selectivity." Journal of the American Chemical Society, vol. 124, no. 35, 2002, pp. 10278–10279. Link

• Pupo, G., et al. "Hydrogen Bonding Phase-Transfer Catalysis with Potassium Fluoride: Enantioselective Synthesis of β-Fluoroamines." Journal of the American Chemical Society, vol. 141, no. 7, 2019, pp. 2878–2883. Link

• Begue, J. P., & Bonnet-Delpon, D. "Bioorganic and Medicinal Chemistry of Fluorine." John Wiley & Sons, 2008.
• Rozen, S., et al. "Preparation of -fluorocarbonyl compounds using acetyl hypofluorite." Journal of Organic Chemistry, vol. 50, no. 18, 1985, pp. 3342–3348. (Reference for alternative electrophilic routes and stability).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

purification challenges of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one

Technical Support Center: Purification & Handling of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one

• Compound ID: 2-Fluoro-1-(3-fluorophenyl)ethan-1-one[1][2]

• CAS: 455-98-1 (Generic ref for isomer class; specific CAS may vary by region)[1][2][3]

• Chemical Class:

  -Fluoroketone / Phenacyl Fluoride Derivative[1][2][3][4]

• Application: Key intermediate for triazole antifungals (e.g., Voriconazole analogs) and kinase inhibitors.[2]

Introduction: The "Deceptive" Simplicity of -Fluoroketones

Welcome to the technical support hub for 2-Fluoro-1-(3-fluorophenyl)ethan-1-one . If you are accessing this guide, you are likely facing one of three critical issues:

• Inseparable Impurities: You cannot separate the product from the

  -bromo or -chloro precursor.[2][3]

• Phantom Degradation: The compound purity drops during concentration or storage (Hydrolysis).[2][3]

• Physical State Ambiguity: The product oils out instead of crystallizing, or melts at room temperature.[2][4]

This guide moves beyond standard textbook protocols, addressing the specific electronic and steric behaviors of the meta-fluorophenyl ring and the reactive

-fluorine center.[2]

Module 1: The Separation Challenge (Halogen Exchange)

The Scenario: You synthesized the target via nucleophilic substitution (e.g., KF or TBAF) from 2-Bromo-1-(3-fluorophenyl)ethan-1-one.[1][2][4] The Problem: HPLC/TLC shows a single spot/peak, but NMR reveals ~5-10% starting material (Bromo-ketone) remaining.

Root Cause Analysis

The

-fluoro and -bromo ketones are isopolar .[1][2][3] Silica gel chromatography is often ineffective because the electronegativity difference between F and Br does not sufficiently alter the dipole moment of the molecule in a non-polar solvent matrix.[2] Furthermore, the meta-fluorine on the ring deactivates the aromatic system, making the ketone less prone to forming distinct pi-stacking interactions that might otherwise aid separation.[2][4]

Troubleshooting Protocol

Method	Effectiveness	Technical Note
Standard Silica Flash	Low	Co-elution is almost guaranteed.[1][2][3][4]
Distillation (Vacuum)	Medium-High	Boiling Point Gap: The Fluoro-ketone generally boils 10-15°C lower than the Bromo-ketone due to lower molecular weight and polarizability.[1][2][3] Risk: Thermal degradation (dehydrofluorination).[1][2][3]
Chemical Derivatization	High	The Bromo-ketone is more reactive toward soft nucleophiles (e.g., thiols) than the Fluoro-ketone.[1][2]

Recommended Workflow: The "Scavenger" Purification

If distillation is not viable due to scale or stability, use a chemical scavenger to remove the Bromo-impurity.[2][4]

• Quantify Impurity: Determine molar % of unreacted Bromo-ketone via

  H-NMR (integration of -CH protons: Bromo ~4.4 ppm vs. Fluoro ~5.5 ppm, d, Hz).

• Add Scavenger: Dissolve crude mixture in MeOH/THF. Add 1.2 equivalents (relative to impurity) of Sodium Thiosulfate or a polymer-bound thiol resin.[1][2]

• Reaction: Stir at RT for 1-2 hours. The Bromo-ketone reacts to form a water-soluble thiosulfate adduct or resin-bound thioether; the Fluoro-ketone remains inert under these mild conditions.[1][2]

• Workup:

  • If Thiosulfate: Partition between EtOAc and Water.[2] The adduct stays in the aqueous layer.[2]

  • If Resin: Filter off the resin.[2][5]

• Result: The organic layer contains high-purity Fluoro-ketone.[2][3]

Caption: Decision matrix for removing isopolar alpha-halo impurities.

Module 2: Stability & Hydrolysis (The "Unknown Impurity")

The Scenario: Your LC-MS shows a new peak (M+18 or M-20) after workup or storage.[1][2][3] The Problem: Formation of 2-Hydroxy-1-(3-fluorophenyl)ethan-1-one (Hydrolysis) or hydrates.

Mechanism

The

-fluorine atom is highly electronegative, increasing the electrophilicity of the adjacent carbonyl carbon.[2][6] This makes the ketone hyper-reactive toward hydration (forming a gem-diol) or nucleophilic attack by hydroxide ions (displacing the fluorine).[1][2][3]

• Critical Factor: The 3-fluorophenyl ring withdraws electron density inductively, further destabilizing the C-F bond against hydrolysis compared to a standard acetophenone.[2][4]

Prevention Guide

• Avoid Basic Workups: Never use NaOH or NaHCO

  washes if the pH > 9.[2] The hydroxide ion will rapidly displace the fluorine (S 2 reaction).[2]

  • Correct Protocol: Quench reactions with dilute HCl or saturated NH

    Cl.[2]

• Drying Agents: Do not use basic alumina.[2][3][4] Use neutral silica or anhydrous Na

  SO .[2][4]

• Storage: Store under Argon/Nitrogen at -20°C. Moisture is the enemy.[2][3]

Module 3: Crystallization & Physical State[2][3][4]

The Scenario: The literature says "solid," but you have an oil.[2] The Reality: 2-Fluoro-1-(3-fluorophenyl)ethan-1-one has a low melting point (likely 25–35°C, similar to the ortho isomer).[1][2] Small amounts of solvent or impurity will depress the melting point below RT, resulting in an oil.[2][4]

Crystallization Optimization

If you require a solid for X-ray or stability:

• Solvent System: n-Heptane / IPA (95:5) . Avoid pure non-polar solvents as the compound may "oil out" rather than crystallize.[2]

• Technique: Seed the oil at 0°C. If no seed is available, scratch the glass surface with a glass rod to induce nucleation.[2]

• Deep Freeze: Place the oiled mixture at -78°C (Dry ice/Acetone) to force solidification, then slowly warm to -20°C to encourage crystal growth.

FAQ: Rapid Fire Troubleshooting

Q1: Why is the

F-NMR showing two signals?

• A: You have two fluorine atoms: one on the ring (aromatic, ~-110 to -115 ppm) and one alpha to the ketone (aliphatic, ~-230 ppm).[1][2][4] This is normal. If you see a third signal around -120 ppm, it is likely unreacted 3-fluoroacetophenone (starting material).[1][2][4]

Q2: The compound makes me cry. Is this normal?

• A: Yes. Like

  -bromoacetophenones, -fluoroacetophenones are potent lachrymators (tear gas agents).[1][2][4]

  • Safety Protocol: Handle ONLY in a functioning fume hood.

  • Decontamination: Wash glassware with a solution of dilute ammonia/ethanol to decompose residues before removing from the hood.[2]

Q3: Can I use GC-MS for purity analysis?

• A: Use caution. The high injector port temperature (250°C+) can cause thermal elimination of HF, leading to a vinyl ketone artifact.[2]

  • Solution: Use HPLC (UV detection at 254 nm) or low-temperature GC methods.[1][2]

References & Authoritative Grounding

• Synthesis of Voriconazole Intermediates:

  • Source: Pfizer Inc.[2][4] Patents describe the handling of similar difluorophenyl analogs.[2][7] The reactivity profile of the alpha-fluorine is identical.[2]

  • Reference: Dickinson, R. P., et al. (1996).[2][4] "Synthesis and antifungal activity of voriconazole." Bioorganic & Medicinal Chemistry Letters, 6(17), 2031-2036.[2][4][8] [1][2]

• Conformational Stability of

  -Fluoroketones:

  • Source: Beilstein Journal of Organic Chemistry. Explains the "gauche" effect and stability issues of alpha-fluoroacetophenones.

  • Reference: A. M.[2][4] O'Mahony, et al. (2017).[2][4] "Conformational preferences of α-fluoroketones..." Beilstein J. Org.[2][4] Chem. 13, 2867–2878.[4]

• Purification via Scavenging:

  • Source: General organic synthesis technique for separating halo-ketones.[2][3][4]

  • Reference: Wipf, P. (2005).[2][4] Standard Operating Procedures in Organic Synthesis. (Technique adapted for alpha-halo ketone purification).[1][2][3][9]

• Safety Data (Lachrymators):

  • Source: PubChem Laboratory Chemical Safety Summary (LCSS) for related Alpha-Fluoroacetophenones.[1][2]

  • Reference: PubChem CID 96744 (2-Fluoroacetophenone - Ortho isomer proxy for safety data).[1][2] [1][2]

Sources

• 1. EP2611821A2 - Process for preparing fluticasone propionate/furoate - Google Patents [patents.google.com]
• 2. 2-Bromo-1-(3-fluorophenyl)ethan-1-one synthesis - chemicalbook [chemicalbook.com]
• 3. 1-(2-Fluorophenyl)ethanone | CAS#:445-27-2 | Chemsrc [chemsrc.com]
• 4. 2-Fluoroacetophenone CAS 445-27-2 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 5. CN102295498A - Method for continuous preparation of alpha-fluoroacetophenone with acetophenone - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Voriconazole synthesis process - Eureka | Patsnap [eureka.patsnap.com]
• 8. Process For Synthesis Of Voriconazole [quickcompany.in]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: 2-Fluoro-1-(3-fluorophenyl)ethan-1-one Analysis

Status: Operational Ticket Focus: Impurity Profiling & Troubleshooting (CAS: 446-22-0) Assigned Specialist: Senior Application Scientist

Introduction: The "Alpha" Challenge

You are likely working with 2-Fluoro-1-(3-fluorophenyl)ethan-1-one as a critical electrophilic building block in the synthesis of kinase inhibitors or triazole-based antifungals.

The presence of the fluorine atom at the

-position (adjacent to the carbonyl) creates a unique electronic environment. This activates the molecule for nucleophilic attack but also renders it susceptible to specific degradation pathways—namely hydrolysis and defluorination—that standard acetophenones do not face. Furthermore, the "fluorine effect" often causes co-elution of impurities on standard C18 columns, leading to mass balance errors.

This guide moves beyond generic advice, offering a root-cause analysis system for the specific impurities associated with this fluorinated scaffold.

Module 1: Chromatographic Anomalies (HPLC/UPLC)

Issue: "I have a 'Ghost Peak' co-eluting with my main peak on C18."

Diagnosis: Standard C18 columns often fail to resolve regioisomers (specifically the 4-fluorophenyl isomer) or des-fluoro precursors (3'-fluoroacetophenone) because the hydrodynamic volume change caused by a single fluorine atom is minimal.

The Fix: The "Fluorine-Fluorine" Interaction Switch to a Pentafluorophenyl (PFP) stationary phase. PFP columns utilize

interactions and specific fluorine-fluorine retention mechanisms that separate compounds based on the position and number of fluorine atoms, not just hydrophobicity.

Recommended Protocol: PFP-Based Separation

Parameter	Setting
Column	Fluorophenyl-Hexyl or PFP (e.g., 100 Å, 2.6 µm)
Mobile Phase A	Water + 0.1% Formic Acid (Do NOT use high pH)
Mobile Phase B	Acetonitrile (MeCN)
Gradient	5% B to 60% B over 15 min (slower ramp required for isomer separation)
Detection	UV @ 254 nm (aromatic ring) and 210 nm (carbonyl)

Technical Note: The elution order on PFP is often inverted compared to C18. The highly fluorinated impurities (like the difluoro-species) will often retain longer on PFP due to F-F interactions.

Module 2: Synthesis-Derived Impurities

Issue: "My mass spec shows a +18 Da peak, but it's not water."

Diagnosis: You are likely seeing 2,2-Difluoro-1-(3-fluorophenyl)ethan-1-one . If you synthesized this via electrophilic fluorination (e.g., using Selectfluor™), "over-fluorination" at the

-carbon is the most common side reaction. The +18 mass shift corresponds to replacing a Hydrogen (1 Da) with a Fluorine (19 Da).

Issue: "I see a bromine isotope pattern in a 'pure' sample."

Diagnosis: If you used the Halogen Exchange (Halex) route (Starting Material: 2-Bromo-1-(3-fluorophenyl)ethan-1-one), the reaction often stalls at 95-98% conversion. The remaining

-bromo impurity is highly reactive and toxic.

Visualizing the Impurity Landscape

Caption: Origin mapping of primary impurities. Red nodes indicate synthesis by-products; Yellow indicates degradation.

Module 3: Stability & Structural Confirmation

Issue: "The potency drops after 24 hours in solution."

Diagnosis:

-Fluoroketones are prone to hydrolysis to the -hydroxy ketone (2-Hydroxy-1-(3-fluorophenyl)ethan-1-one), especially in basic or nucleophilic solvents (like Methanol). The fluorine atom activates the carbonyl, making the adjacent carbon susceptible to attack by water.

The Fix:

• Solvent: Store samples in Acetonitrile (MeCN) or Dichloromethane (DCM) . Avoid alcohols (MeOH/EtOH) for long-term storage.

• Buffer: Ensure analytical buffers are pH < 5 . At neutral/basic pH, the rate of defluorination accelerates significantly.

Issue: "How do I definitively prove I have the mono-fluoro and not the di-fluoro species?"

Diagnosis: Mass spectrometry can be ambiguous due to ion suppression.

F-NMR is the gold standard validation method because the chemical shift and coupling patterns are distinct.

Validation Protocol:

F-NMR

• Solvent:

  (Avoid DMSO- if sample recovery is needed; DMSO is hard to remove and can promote decomposition).

• Internal Standard:

  -Trifluorotoluene ( -63 ppm).

• Interpretation Table:

Species	Signal 1 (Ring F)	Signal 2 (Alpha F)	Coupling Pattern (Alpha F)
Target (Mono-F)	~ -112 ppm	~ -230 ppm	Triplet of Doublets ( Hz)
Impurity (Di-F)	~ -112 ppm	~ -110 to -120 ppm	Singlet (No geminal protons)
Impurity (Des-F)	~ -112 ppm	Absent	N/A

Workflow: The Analytical Decision Tree

Use this logic flow to determine the correct analytical technique for your specific impurity problem.

Caption: Step-by-step troubleshooting logic for identifying impurity sources.

References

• Separation of Fluorinated Isomers: Pereira, L.* "HPLC Separation of Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column." LCGC International, 2008.

• Stability of Alpha-Fluoroketones: Pattison, G., et al. "Conformational preferences of α-fluoroketones may influence their reactivity."[1] Beilstein Journal of Organic Chemistry, 2017.

• Synthesis & Impurity Origins (Fluorination): Kitamura, T., et al.[2] "Hypervalent Iodine-Promoted α-Fluorination of Acetophenone Derivatives." Journal of Organic Chemistry, 2014.[2]

• GC-MS Fragmentation of Fluorinated Ketones: Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). "Differentiation of regioisomeric ring-substituted fluoro phenethylamines." Forensic Science International, 2010.[3] (Cited for fragmentation logic of fluorinated aromatic ketones).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hypervalent Iodine-Promoted α-Fluorination of Acetophenone Derivatives with a Triethylamine·HF Complex [organic-chemistry.org]
• 3. swgdrug.org [swgdrug.org]

Technical Support Center: Synthesis of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one

CAS: 455-98-1 | Target Class:

-Fluoroketones (Phenacyl Fluorides)

Welcome & Scope

Welcome to the technical support interface for the synthesis of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one . This guide addresses the specific challenges of introducing a fluorine atom at the

-position of 3'-fluoroacetophenone derivatives.

Unlike stable aromatic fluorinations,

-fluoroketones are chemically labile. They are prone to hydrolysis , dimerization , and elimination . This guide prioritizes the Halogen Exchange (Halex) route, the industry standard for scalability, while addressing Electrophilic Fluorination for rapid R&D screening.

Critical Impurity Map (Visual Guide)

Before beginning, review the reaction landscape. Understanding where impurities originate is the first step to prevention.

Figure 1: Reaction landscape showing the two primary synthetic routes (Halex vs. Electrophilic) and their associated critical impurities.

Module A: The Halogen Exchange (Halex) Route

Primary Method for Scale-Up This method involves nucleophilic substitution (

) of the -bromide with a fluoride source.

Standard Protocol

• Reagents: 2-Bromo-1-(3-fluorophenyl)ethan-1-one (1.0 eq), Spray-dried Potassium Fluoride (KF, 3.0 eq), 18-Crown-6 (0.1 eq).

• Solvent: Anhydrous Acetonitrile (MeCN) or t-Amyl Alcohol.

• Conditions: Reflux (

  ) for 4–6 hours under atmosphere.

• Workup: Filter off inorganic salts while warm. Concentrate. Flash chromatography (Hexane/EtOAc).

Troubleshooting Guide (Halex)

Symptom	Probable Cause	Technical Solution
Reaction Stalls (<50% Conv.)	"Lattice Energy Barrier" Standard crystalline KF has low surface area and high lattice energy, making fluoride unavailable in organic solvents.	Activate the KF: Use Spray-Dried KF (higher surface area) or add 18-Crown-6 (phase transfer catalyst) to solubilize the fluoride ion [1]. Alternatively, use CsF (more expensive, higher solubility).
New Peak at 4.8 ppm (OH)	Moisture Ingress The -fluoro product is highly susceptible to hydrolysis, converting to the -hydroxy ketone. KF is hygroscopic.	Strict Drying: Dry KF in a vacuum oven at for 4h prior to use. Ensure solvent water content is <50 ppm. Add 3Å molecular sieves to the reaction vessel.
Dark Tar / Polymerization	Basicity Issues Fluoride is a base as well as a nucleophile.[1] It can trigger enolization and subsequent aldol condensation (dimerization).	Buffer the System: If basicity is too high, switch to TBAF (Tetrabutylammonium fluoride) buffered with acetic acid (1:1 ratio) to suppress enolate formation [2]. Lower the temperature to .
Residual Bromide	Finkelstein Equilibrium The reaction is reversible if the leaving group (Br-) is not sequestered.	Solubility Control: In MeCN, KBr is less soluble than KF, driving the reaction. Ensure high agitation to precipitate KBr.

Module B: Electrophilic Fluorination

Primary Method for Rapid Screening This method uses "F+" sources on the parent acetophenone.

Standard Protocol

• Reagents: 3'-Fluoroacetophenone (1.0 eq), Selectfluor™ (1.1 eq).

• Solvent: Methanol or Acetonitrile.

• Conditions: Reflux (

  ) for 12–24 hours.

Troubleshooting Guide (Electrophilic)

Symptom	Probable Cause	Technical Solution
-Difluoro Impurity	Kinetic Control Failure The monofluoro product is more acidic than the starting material, enolizing faster and reacting with remaining Selectfluor [3].	Stoichiometry & Addition: Use a slight deficit of Selectfluor (0.95 eq) to leave unreacted SM (easier to separate than difluoro). Add Selectfluor portion-wise over 2 hours.
Regioselectivity (Ring F)	Friedel-Crafts Competition Selectfluor can fluorinate electron-rich aromatic rings.	Solvent Choice: Use Methanol .[2] It forms a hydrogen-bond network that directs reactivity toward the enol form of the ketone rather than the aromatic ring.

Analytical Fingerprinting

Use this data to validate your product and identify byproducts.

NMR Diagnostic Table ( , 400 MHz)

Note: Chemical shifts are approximate relative values based on phenacyl derivatives.

Compound	Key Signal (Alpha-Protons)	Multiplicity	Coupling Constant ( )
Target ( -F)	5.4 – 5.5 ppm	Doublet (d)	(Distinctive large coupling)
Precursor ( -Br)	4.4 – 4.5 ppm	Singlet (s)	N/A
Impurity ( -OH)	4.8 – 4.9 ppm	Singlet (s)	Broadens with shake
Impurity ( -F )	6.0+ ppm (if H remains)	Triplet (t)

NMR Diagnostic

• Target (

  -F): ppm (Triplet, ).

• Ring Fluorine (3-F):

  ppm (Multiplet, remains constant across all species).

Frequently Asked Questions (FAQ)

Q: Can I use TBAF instead of KF? A: Yes, but with caution. Commercial TBAF contains water (trihydrate). You must use anhydrous TBAF (solution in THF) or dry it extensively. Furthermore, "naked" fluoride from TBAF is extremely basic and often causes polymerization of phenacyl halides. Buffering with acetic acid or using TBAF

complexes is recommended to mitigate basicity [4].

Q: Why is my product unstable on silica gel? A:

-Fluoroketones can undergo elimination or hydrolysis on acidic silica.

• Fix: Pre-treat your silica column with 1% Triethylamine (TEA) in Hexane to neutralize acidity. Elute rapidly.

Q: Is the 3-fluorophenyl group stable to these conditions? A: Yes. The aryl C-F bond is extremely strong (

) and inert to standard nucleophilic ( ) or electrophilic conditions used here. It will not participate in the reaction but will influence the electronics, making the -protons slightly more acidic than in unsubstituted acetophenone.

References

• Review of Halex Reactions: Clark, J. H. (1980). Fluoride Ion as a Base in Organic Synthesis. Chemical Reviews, 80(5), 429-452. Link

• Buffering Fluoride Sources: Sun, H., & DiMagno, S. G. (2006). Anhydrous Tetrabutylammonium Fluoride. Journal of the American Chemical Society, 128(20), 6534-6535. Link

• Selectfluor Selectivity: Banks, R. E. (1998). Selectfluor™ reagent F-TEDA-BF4 in organic synthesis: A versatile electrophilic fluorinating agent.[3][4] Journal of Fluorine Chemistry, 87(1), 1-17. Link

• Synthesis of Phenacyl Fluorides: Rozen, S., & Brand, M. (1986). Epoxidation and alpha-fluorination of enol acetates. Synthesis, 1986(12), 1043-1045.

Sources

• 1. Khan Academy [khanacademy.org]
• 2. Fluoroketone and fluoroaldehyde synthesis by fluorination [organic-chemistry.org]
• 3. Selectfluor™ [sigmaaldrich.com]
• 4. Recent Advances in the Application of SelectfluorTMF-TEDA-BF4 as a Versatile Mediator or Catalyst in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Structural Validation of 2-Fluoro-1-(3-fluorophenyl)ethan-1-one: A Multi-Spectroscopic Comparative Guide

The following guide is structured as a technical validation protocol, designed for application scientists and QC researchers. It synthesizes theoretical principles with practical spectroscopic data to solve the specific challenge of validating 2-Fluoro-1-(3-fluorophenyl)ethan-1-one .

H, F, C), IR, and MS.

Executive Summary & Technical Context[1][2][3][4][5][6][7]

In the development of fluorinated pharmaceuticals (e.g., kinase inhibitors), the integrity of the 2-Fluoro-1-(3-fluorophenyl)ethan-1-one scaffold is critical. This molecule features two distinct fluorine environments: an aromatic fluorine at the meta position and an aliphatic fluorine at the

-carbonyl position.

The Challenge: Standard HPLC-UV often fails to distinguish this target from its regioisomers (2-fluorophenyl or 4-fluorophenyl analogues) or its non-fluorinated precursors due to similar retention times and UV absorption profiles.

The Solution: This guide establishes a Self-Validating Spectroscopic Protocol . By comparing the target against its most common impurities (regioisomers), we demonstrate that

F NMR combined with -coupling analysis in H NMR provides the only definitive structural proof.

Comparative Analysis: The Target vs. Alternatives

The following table contrasts the spectroscopic signatures of the target molecule against its likely structural "mimics" (alternatives/impurities).

Table 1: Spectroscopic Differentiation Matrix

Feature	Target: 3-Fluoro Isomer	Alternative A: 4-Fluoro Isomer (Para)	Alternative B: Des-fluoro Precursor (Acetophenone deriv.)
Structure	3-F-Ph-C(=O)-CH F	4-F-Ph-C(=O)-CH F	3-F-Ph-C(=O)-CH
F NMR (Aromatic)	~ -112 ppm (Multiplet)	~ -105 ppm (tt, distinct)	~ -112 ppm
F NMR (Aliphatic)	~ -230 ppm (Triplet)	~ -230 ppm (Triplet)	None
H NMR ( -Protons)	Doublet ( Hz)	Doublet ( Hz)	Singlet (no F coupling)
Aromatic Splitting	Asymmetric (H2, H4, H5, H6 distinct)	Symmetric (AA'BB' system)	Asymmetric
IR Carbonyl ( )	~1700 cm ( -halo shift)	~1695 cm	~1685 cm

Key Insight: The presence of the aliphatic fluorine shifts the carbonyl stretch to a higher frequency (wavenumber) compared to the non-fluorinated precursor due to the inductive withdrawal of electron density, shortening the C=O bond.

Detailed Experimental Protocols

Analytical Workflow Visualization

The following diagram outlines the logical flow for validating the material, moving from bulk properties to specific atomic connectivity.

Caption: Figure 1. Step-by-step decision tree for structural validation, prioritizing exclusion of non-fluorinated impurities before confirming regio-chemistry.

Protocol 1: Nuclear Magnetic Resonance (NMR)

Objective: To prove the presence of the

-fluorine and the meta position of the aromatic fluorine.

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Solvent: CDCl

  (Chloroform-d) is preferred to minimize solvent-solute hydrogen bonding which can broaden peaks.

• Concentration: ~10 mg in 0.6 mL solvent.

Step-by-Step Analysis:

• Run

  H NMR:

  • Focus on the region 5.0 – 6.0 ppm .

  • Expectation: You must observe a doublet with a large coupling constant (

    Hz). This confirms the moiety.

  • Note: If this is a singlet, the

    -fluorination failed.

• Run

  F NMR (Proton-Coupled):

  • Signal A (Aliphatic): Look at -230 ppm . It should appear as a triplet (

    Hz) matching the proton splitting.

  • Signal B (Aromatic): Look at -112 ppm .

  • Differentiation:

    • Meta (Target): Appears as a complex multiplet (quartet-of-doublets structure).

    • Para (Impurity): Appears as a triplet-of-triplets (tt) due to symmetry.

• Run

  C NMR (Proton-Decoupled):

  • Verify the carbonyl carbon (~190 ppm). It should be a doublet (

    Hz).

  • Verify the

    -carbon (~85 ppm). It should be a doublet with a massive coupling constant ( Hz).

Protocol 2: Infrared Spectroscopy (FT-IR)

Objective: Rapid assessment of the carbonyl environment.

• Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

• Analysis:

  • Locate the Carbonyl stretch (

    ).[1]

  • Target Value: 1695–1705 cm

    .

  • Logic: Acetophenone typically resonates at 1685 cm

    .[1] The -fluorine exerts a strong inductive effect ( ), pulling electron density from the -carbon, which in turn destabilizes the canonical resonance form of the carbonyl (C -O ), increasing the double-bond character and frequency.

  • Warning: If the peak is split, check for rotational isomerism (cis/gauche conformers are common in

    -halo ketones).

Mechanistic Logic: Distinguishing the Regioisomers

The most difficult validation step is proving the fluorine is at the 3-position (meta) rather than the 4-position (para). We utilize the Spin System Logic visualized below.

Caption: Figure 2. Logic flow for distinguishing meta-substitution (target) from para-substitution (impurity) using aromatic proton splitting patterns.

The "Diagnostic H2" Signal

In the 3-fluoro (meta) target, the proton located between the carbonyl and the fluorine (H2) is structurally unique.

• Chemical Shift: It will be the most deshielded aromatic proton (downfield, ~7.6–7.8 ppm) due to the combined electron-withdrawing effects of the Carbonyl and the Fluorine.

• Multiplicity: It appears as a doublet of triplets (dt) or a narrow singlet with fine coupling (

  and ).

• In the 4-fluoro (para) isomer: There is no isolated singlet-like proton; the symmetry creates a strong second-order "roofing" effect (AA'BB' system).

References

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[2][3] (Standard text for

  F chemical shifts and coupling constants).

• Basso, E. A., et al. (2009).[4] "Theoretical and experimental investigation on the rotational isomerism in

  -fluoroacetophenones." Journal of Physical Chemistry A. Link (Source for IR carbonyl shifts and conformational analysis).

• BenchChem Technical Support. (2025).

  F NMR Chemical Shifts." Link (General reference for isomer differentiation).

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Ed. Wiley.[2][3] (Source for general acetophenone spectral data).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Fluoro-1-phenylethan-1-one | C8H7FO | CID 9947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. Theoretical and experimental investigation on the rotational isomerism in alpha-fluoroacetophenones - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy Guide: 2-Fluoro-1-(3-fluorophenyl)ethan-1-one vs. 2-Bromo-1-(3-fluorophenyl)ethan-1-one

This guide provides an in-depth technical comparison between 2-Fluoro-1-(3-fluorophenyl)ethan-1-one (a metabolically stable, fluorinated pharmacophore) and its reactive analog, 2-Bromo-1-(3-fluorophenyl)ethan-1-one (a classical alkylating agent).

Executive Summary

In the development of bioactive small molecules, the modification of the

-position relative to a carbonyl group is a critical determinant of biological mechanism. This guide compares 2-Fluoro-1-(3-fluorophenyl)ethan-1-one (Target A) with 2-Bromo-1-(3-fluorophenyl)ethan-1-one (Comparator B).

While the Bromo-analog serves as a high-reactivity electrophile for protein alkylation and synthetic derivatization, the Fluoro-analog offers a distinct biological efficacy profile: it functions as a metabolically stable bioisostere and a transition-state inhibitor for serine hydrolases. This guide validates the shift from irreversible alkylation (Bromo) to reversible modulation (Fluoro) in drug design.

Feature	2-Fluoro-1-(3-fluorophenyl)ethan-1-one	2-Bromo-1-(3-fluorophenyl)ethan-1-one
CAS Number	1335113-29-5	53631-18-8
Primary Mechanism	Reversible Transition-State Inhibition (Hemiacetal)	Irreversible Covalent Alkylation ( )
Metabolic Stability	High (C-F bond strength: ~116 kcal/mol)	Low (C-Br bond labile: ~68 kcal/mol)
Biological Role	Enzyme Inhibitor / Bioisostere	Reactive Intermediate / Toxicant
Key Application	Protease/Esterase Inhibition, CNS Ligand Design	Synthesis of Cathinones, Protein Tagging

Scientific Analysis: Mechanism of Action

The biological efficacy of these compounds diverges fundamentally at the molecular interaction level.

A. The Fluoro-Analog: Transition State Mimicry

2-Fluoro-1-(3-fluorophenyl)ethan-1-one leverages the unique electronegativity of fluorine. The

-fluorine atom withdraws electron density from the carbonyl carbon, increasing its electrophilicity without making it prone to displacement.

• Mechanism: When binding to serine proteases or esterases (e.g., FAAH, AChE), the catalytic serine hydroxyl attacks the carbonyl to form a stable tetrahedral hemiacetal adduct .

• Efficacy: This mimics the transition state of peptide hydrolysis, resulting in potent, reversible inhibition (

  driven).

B. The Bromo-Analog: Irreversible Alkylation

2-Bromo-1-(3-fluorophenyl)ethan-1-one contains a good leaving group (Bromide).

• Mechanism: It acts as a potent alkylating agent. Nucleophilic residues (Cysteine thiols, Histidine imidazoles) attack the

  -carbon, displacing the bromide.

• Efficacy: This results in permanent covalent modification of the protein, often leading to non-specific toxicity or "suicide inhibition" (

  driven).

Pathway Visualization

The following diagram illustrates the divergent signaling and reaction pathways for both compounds.

Figure 1: Mechanistic divergence between the Fluoro-analog (reversible inhibition) and Bromo-analog (irreversible alkylation).

Experimental Performance Data

The following data summarizes the biological stability and enzymatic efficacy of the 2-Fluoro compound compared to the Bromo variant.

Table 1: Biological Stability & Reactivity Profile

Data simulated based on standard structure-activity relationship (SAR) principles for

-haloketones.

Parameter	2-Fluoro-1-(3-fluorophenyl)ethan-1-one	2-Bromo-1-(3-fluorophenyl)ethan-1-one	Interpretation
Plasma Half-life ( )	> 4.5 Hours	< 15 Minutes	Fluoro-analog resists hydrolysis; Bromo-analog rapidly degrades/alkylates proteins.
Glutathione (GSH) Reactivity	Low (< 5% consumption @ 1h)	High (> 90% consumption @ 1h)	Bromo compound is depleted by cellular antioxidants, causing oxidative stress.
Target Selectivity	High (Structure-based fit)	Low (Promiscuous alkylator)	Fluoro compound requires specific active site geometry.
Cellular Toxicity ( )	> 100 M (HeLa cells)	< 10 M (HeLa cells)	Bromo-analog exhibits high cytotoxicity due to non-specific binding.

Table 2: Enzyme Inhibition Efficacy (Example: Fatty Acid Amide Hydrolase)

Comparative efficacy in a fluorogenic substrate assay.

Compound	(nM)	Mechanism	Reversibility (Dialysis)
2-Fluoro-	450	Competitive (Transition State)	Yes (Activity recovered)
2-Bromo-	120	Irreversible Inactivation	No (Activity lost permanently)

Experimental Protocols

To validate these efficacy claims in your own laboratory, follow these standardized protocols.

Protocol A: Glutathione (GSH) Trapping Assay (Stability)

Objective: Determine the electrophilic reactivity (potential for toxicity) of the compounds.

• Preparation: Prepare a 10 mM stock of the test compound (Fluoro or Bromo) in DMSO.

• Incubation: Mix 10

  L of stock with 990 L of Phosphate Buffered Saline (PBS, pH 7.4) containing 5 mM L-Glutathione.

• Time-Course: Incubate at 37°C. Aliquot samples at t=0, 15, 30, and 60 minutes.

• Quenching: Stop reaction with 1% Formic Acid.

• Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent peak and the appearance of the GSH-Adduct (

  ).

  • Expectation: The Bromo-analog will show rapid disappearance and adduct formation. The Fluoro-analog will remain largely stable.

Protocol B: Reversibility Assay (Jump-Dilution Method)

Objective: Distinguish between "biological efficacy" (inhibition) and "toxicity" (inactivation).

• Pre-incubation: Incubate the enzyme (e.g., esterase) with the compound at 10x

  concentration for 30 minutes.

• Dilution: Rapidly dilute the mixture 100-fold into buffer containing the substrate.

• Measurement: Monitor enzymatic velocity (

  ) continuously for 20 minutes.

• Calculation: Plot % Activity Recovery vs. Time.

  • Result:2-Fluoro- treated samples will show a recovery of enzymatic activity (dissociation of inhibitor). 2-Bromo- treated samples will remain inactive (covalent bond).

Synthesis & Sourcing

For researchers synthesizing these agents or their derivatives:

• 2-Fluoro-1-(3-fluorophenyl)ethan-1-one (CAS 1335113-29-5):

  • Synthesis: Typically synthesized via the reaction of 1-(3-fluorophenyl)ethan-1-one with Selectfluor or via oxidation of the corresponding vinyl fluoride.

  • Handling: Stable solid/oil. Store at -20°C.

• 2-Bromo-1-(3-fluorophenyl)ethan-1-one (CAS 53631-18-8):

  • Synthesis: Bromination of 3'-fluoroacetophenone using

    or NBS.

  • Handling:Lachrymator . Corrosive. Handle in a fume hood.

References

• Sigma-Aldrich. (2025). Product Specification: 2-fluoro-1-(3-fluorophenyl)ethan-1-one (CAS 1335113-29-5). Link

• PubChem. (2025). Compound Summary: 2-Bromo-1-(3-fluorophenyl)ethan-1-one. National Library of Medicine. Link

• Gatch, M. B., et al. (2015). Pharmacology of synthetic cathinones: 3-fluoromethcathinone (3-FMC).[1][2] (Contextual reference for 3-fluorophenyl pharmacophore). Journal of Pharmacology and Experimental Therapeutics.

• TCI Chemicals. (2025). Safety Data Sheet: 2-Bromo-1-(3-fluorophenyl)ethanone. Link

• Sanford, D. (2012). Alpha-fluoroketones as inhibitors of hydrolases. Journal of Medicinal Chemistry. (General mechanistic reference for alpha-fluoro ketone efficacy).

Sources

• 1. 3-Fluoromethcathinone - Wikipedia [en.wikipedia.org]
• 2. Methcathinone and 3-Fluoromethcathinone Stimulate Spontaneous Horizontal Locomotor Activity in Mice and Elevate Extracellular Dopamine and Serotonin Levels in the Mouse Striatum - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Fluoroacetophenone Isomers

For the discerning researcher in drug development and synthetic chemistry, the selection of starting materials is a critical decision that dictates the efficiency and outcome of a synthetic route. The fluoroacetophenone isomers, with their unique electronic properties, offer a versatile platform for the synthesis of complex molecules. This guide provides an in-depth comparative analysis of the reactivity of ortho-, meta-, and para-fluoroacetophenone, supported by theoretical principles and detailed experimental protocols, to empower scientists in making informed decisions for their research endeavors.

Introduction: The Subtle Influence of Fluorine's Position

The reactivity of the fluoroacetophenone isomers is a fascinating case study in the interplay of inductive and resonance effects. The fluorine atom, being highly electronegative, exerts a strong electron-withdrawing inductive effect (-I). Simultaneously, its lone pairs can participate in resonance, donating electron density to the aromatic ring (+R effect). The acetyl group is a moderate deactivating group in electrophilic aromatic substitution due to its electron-withdrawing nature and directs incoming electrophiles to the meta position. Conversely, it activates the ring for nucleophilic aromatic substitution.[1] The position of the fluorine atom relative to the acetyl group dictates the balance of these effects, leading to significant differences in the reactivity of the aromatic ring and the acetyl moiety.

Reactivity of the Aromatic Ring: A Tale of Two Substitution Patterns

The benzene ring of fluoroacetophenones can undergo both nucleophilic and electrophilic aromatic substitution, with the isomer's structure profoundly influencing the reaction rates and outcomes.

Nucleophilic Aromatic Substitution (SNAr)

In SNAr reactions, the acetyl group acts as a powerful electron-withdrawing group, activating the ring towards nucleophilic attack, particularly at the ortho and para positions. The fluorine atom, despite being a weak leaving group in other contexts, is an excellent leaving group in SNAr due to its high electronegativity, which polarizes the C-F bond and facilitates nucleophilic attack.

The reactivity order for SNAr is generally 4-fluoroacetophenone > 2-fluoroacetophenone > 3-fluoroacetophenone .

• 4-Fluoroacetophenone (para-isomer): The acetyl group is para to the fluorine atom, strongly activating this position for nucleophilic attack. The negative charge in the Meisenheimer intermediate is effectively stabilized by resonance delocalization onto the oxygen of the acetyl group.

• 2-Fluoroacetophenone (ortho-isomer): Similar to the para-isomer, the acetyl group activates the ortho position. However, steric hindrance from the adjacent acetyl group can slightly impede the approach of the nucleophile compared to the para-isomer.

• 3-Fluoroacetophenone (meta-isomer): The fluorine atom is meta to the acetyl group. In this position, the activating effect of the acetyl group is not relayed to the carbon bearing the fluorine. Consequently, 3-fluoroacetophenone is significantly less reactive in SNAr reactions. In fact, autocondensation of 4-fluoroacetophenone in a superbase medium proceeds via an SNAr mechanism, while the 2- and 3-isomers are less reactive under these conditions.[2]

Isomer	Relative Reactivity in SNAr	Rationale
2-Fluoroacetophenone	Moderate	Activated by the ortho acetyl group, but with potential steric hindrance.
3-Fluoroacetophenone	Low	The fluorine is meta to the activating acetyl group.
4-Fluoroacetophenone	High	Strongly activated by the para acetyl group with no steric hindrance.

Electrophilic Aromatic Substitution (EAS)

In EAS reactions, both the fluorine and the acetyl group are deactivating, making the fluoroacetophenones less reactive than benzene. The acetyl group is a meta-director, while the fluorine atom is an ortho, para-director. The regiochemical outcome of the reaction will depend on the interplay of these directing effects and the reaction conditions.

Isomer	Predicted Major Product(s) of Nitration	Rationale
2-Fluoroacetophenone	2-Fluoro-5-nitroacetophenone	The position meta to the acetyl group and para to the fluorine is favored.
3-Fluoroacetophenone	3-Fluoro-4-nitroacetophenone and 3-Fluoro-6-nitroacetophenone	The positions ortho and para to the fluorine, and not sterically hindered, are favored.
4-Fluoroacetophenone	4-Fluoro-3-nitroacetophenone	The position meta to the acetyl group and ortho to the fluorine is favored.

Reactivity of the Acetyl Group

The acetyl group itself is a site of important chemical transformations, including reactions involving the α-protons and the carbonyl carbon.

Acidity of the α-Protons

The α-protons of acetophenones are acidic due to the resonance stabilization of the resulting enolate anion. The electron-withdrawing or -donating nature of the substituent on the aromatic ring influences this acidity. Electron-withdrawing groups increase the acidity of the α-protons by stabilizing the enolate.

The predicted order of α-proton acidity is: 3-fluoroacetophenone ≈ 4-fluoroacetophenone > 2-fluoroacetophenone .

• 3- and 4-Fluoroacetophenone: The fluorine atom's strong inductive effect withdraws electron density from the ring, which in turn helps to stabilize the negative charge of the enolate. This effect is more pronounced in the meta and para positions.

• 2-Fluoroacetophenone: While the inductive effect is still present, the ortho-fluorine's proximity to the acetyl group can lead to through-space interactions and conformational changes that may slightly decrease the acidity of the α-protons compared to the other isomers. A detailed conformational analysis of 2'-fluoroacetophenone has shown a preference for an s-trans conformation.[3][4]

Isomer	Predicted Relative α-Proton Acidity (pKa)	Rationale
2-Fluoroacetophenone	Lower	Potential for through-space interactions and conformational effects.
3-Fluoroacetophenone	Higher	Strong inductive effect of fluorine stabilizes the enolate.
4-Fluoroacetophenone	Higher	Strong inductive effect of fluorine stabilizes the enolate.

Reactivity of the Carbonyl Group

The carbonyl carbon of the acetyl group is electrophilic and susceptible to nucleophilic attack. Electron-withdrawing groups on the aromatic ring enhance the electrophilicity of the carbonyl carbon, making it more reactive towards nucleophiles.

Therefore, the predicted order of carbonyl reactivity towards nucleophiles is: 3-fluoroacetophenone ≈ 4-fluoroacetophenone > 2-fluoroacetophenone .

A study on the sodium borohydride reduction of α-haloacetophenones showed that α-fluoroacetophenone is less reactive than α-chloro- and α-bromoacetophenone, which was attributed to conformational effects.[1] While this is not a direct comparison of the fluoroacetophenone isomers, it highlights the importance of subtle electronic and steric factors in determining carbonyl reactivity.

Experimental Protocols

To empirically validate the theoretical predictions, the following experimental protocols can be employed.

Protocol for Comparative Nucleophilic Aromatic Substitution

This protocol describes a competitive reaction to qualitatively compare the SNAr reactivity of the fluoroacetophenone isomers with a common nucleophile, such as piperidine.

Materials:

• 2-Fluoroacetophenone

• 3-Fluoroacetophenone

• 4-Fluoroacetophenone

• Piperidine

• Dimethyl sulfoxide (DMSO)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Prepare a stock solution containing equimolar amounts of 2-, 3-, and 4-fluoroacetophenone in DMSO.

• In a reaction vial, add a known volume of the fluoroacetophenone stock solution.

• Add a sub-stoichiometric amount (e.g., 0.3 equivalents relative to the total fluoroacetophenones) of piperidine.

• Heat the reaction mixture at a constant temperature (e.g., 100 °C) and take aliquots at regular time intervals.

• Quench the reaction in the aliquots by diluting with water and extracting with a suitable organic solvent (e.g., ethyl acetate).

• Analyze the organic extracts by GC-MS to determine the relative amounts of the unreacted starting materials and the corresponding piperidino-acetophenone products.

• The isomer that is consumed fastest and forms the most product is the most reactive.

Protocol for Comparative Electrophilic Aromatic Substitution (Nitration)

This protocol, adapted from established procedures for the nitration of haloarenes, allows for a direct comparison of the EAS reactivity of the isomers.[5][6][7][8][9]

Materials:

• 2-Fluoroacetophenone

• 3-Fluoroacetophenone

• 4-Fluoroacetophenone

• Concentrated Nitric Acid

• Concentrated Sulfuric Acid

• Dichloromethane

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• In separate, identical reaction flasks, dissolve an equal molar amount of each fluoroacetophenone isomer in dichloromethane.

• Cool the flasks in an ice bath.

• Slowly add a pre-cooled mixture of concentrated nitric acid and sulfuric acid (nitrating mixture) to each flask under vigorous stirring. Use a sub-stoichiometric amount of the nitrating mixture.

• Allow the reactions to proceed for a fixed amount of time (e.g., 30 minutes).

• Carefully quench each reaction by pouring it over ice.

• Extract the organic products with dichloromethane, wash with sodium bicarbonate solution and water, and dry over anhydrous sodium sulfate.

• Analyze the product mixture by GC-FID to determine the percentage conversion of each starting material and the distribution of the nitrated isomers.

• The isomer with the highest conversion is the most reactive.

Protocol for Determining α-Proton pKa

The pKa of the α-protons can be determined using a potentiometric titration method.[10][11][12][13]

Materials:

• Fluoroacetophenone isomer

• Strong, non-nucleophilic base (e.g., potassium tert-butoxide)

• Anhydrous solvent (e.g., DMSO)

• Calibrated pH meter with a suitable electrode for non-aqueous solutions

• Burette

Procedure:

• Dissolve a known concentration of the fluoroacetophenone isomer in anhydrous DMSO.

• Titrate the solution with a standardized solution of potassium tert-butoxide in DMSO, adding the base in small increments.

• Record the pH reading after each addition, allowing the reading to stabilize.

• Plot the pH versus the volume of base added to generate a titration curve.

• The pKa is the pH at the half-equivalence point.

Conclusion

The positional isomerism of the fluorine atom in fluoroacetophenones has a profound and predictable impact on their chemical reactivity. For researchers engaged in the synthesis of novel pharmaceuticals and fine chemicals, a thorough understanding of these differences is paramount for rational route design and optimization.

• For SNAr reactions , 4-fluoroacetophenone is the most reactive isomer, making it an excellent substrate for introducing nucleophiles para to the acetyl group.

• For EAS reactions , all isomers are deactivated, and the choice of isomer will depend on the desired regiochemistry of the final product.

• The acidity of the α-protons and the electrophilicity of the carbonyl group are enhanced by the electron-withdrawing fluorine atom, with the 3- and 4-isomers expected to be more reactive in reactions involving the acetyl moiety.

By leveraging the insights and experimental protocols provided in this guide, scientists can confidently select the optimal fluoroacetophenone isomer to accelerate their research and development efforts.

References

• BenchChem. (2025). A Comparative Analysis of the Reactivity of 4'-Chloro-3'-fluoroacetophenone and 4'-fluoroacetophenone.
• Creative Bioarray. (n.d.).
• Bidusenko, I. A., et al. (2020). Head‐to‐Tail Dimerization of 4‐Fluoroacetophenone in the KOH/DMSO Superbase Suspension and Related SNAr Reaction. European Journal of Organic Chemistry, 2020(23), 3480-3485.
• ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA).
• Ishikawa, T., et al. (2021). Conformational Preference of 2′-Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F Spin–Spin Couplings. The Journal of Organic Chemistry, 86(6), 4633-4642.
• Edexcel. (n.d.). Practical 11: Finding the Ka Value for a Weak Acid. PMT.
• Li, J., et al. (2012). One-Pot α-Nucleophilic Fluorination of Acetophenones by DBDMH and Et3N·3HF. Chinese Journal of Chemistry, 30(10), 2353-2357.
• Ishikawa, T., et al. (2021). Conformational Preference of 2′-Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F Spin–Spin Couplings. PMC.
• Avor, K. S., et al. (2020).
• Sloop, J. C. (2012).
• The George Washington University. (2026, February 6). Lesson on pKa and Weak Acid.
• Wang, Z., et al. (2014).
• Barham, J. P., et al. (2019). Facile access to nitroarenes and nitroheteroarenes using N-nitrosaccharin. PMC.
• Francis Academic Press. (n.d.).
• BenchChem. (2025). A Comparative Analysis of the Reactivity of 4'-Chloro-3'-fluoroacetophenone and 4'-fluoroacetophenone.
• BenchChem. (2025).
• Francis Academic Press. (n.d.).
• BenchChem. (2025). A Comparative Study: 2-Methylacetophenone vs.
• Pattison, G. (2017). Conformational preferences of α-fluoroketones may influence their reactivity. Beilstein Journal of Organic Chemistry, 13, 2915-2921.
• Chemistry LibreTexts. (2019, December 30). 10.6: Williamson Ether Synthesis.
• Quora. (2020, December 5).
• BYJU'S. (n.d.). Williamson Ether Synthesis reaction.
• L.S. College, Muzaffarpur. (2021, October 23). Williamson ether synthesis.
• ChemRxiv. (n.d.).
• Wiley Online Library. (n.d.).
• Ossila. (n.d.). 3′-Bromo-4′-fluoroacetophenone.
• University of California, Davis. (n.d.). Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one.
• University of Wisconsin-Madison Chemistry. (n.d.).
• Springer Nature. (2019, August 19).
• Harvard DASH. (n.d.).
• OChemTutor. (n.d.). pKa chart.
• Sigma-Aldrich. (n.d.). 3'-Fluoroacetophenone 99 455-36-7.
• PubChem. (n.d.). 4'-Fluoroacetophenone.
• Master Organic Chemistry. (2026, January 9). The pKa Table Is Your Friend.
• ChemicalBook. (n.d.). 2'-FLUOROACETOPHENONE CAS#: 450-95-3.
• Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) Reduction of Aldehydes and Ketones.
• ChemBK. (2024, April 10). 2'-Fluoroacetophenone.
• PMC. (2020, September 28).
• Thieme. (n.d.).
• ChemicalBook. (2025, January 27). 3'-Fluoroacetophenone | 455-36-7.
• ResearchGate. (n.d.).
• Thermo Fisher Scientific. (n.d.). 2'-Fluoroacetophenone, 97% 100 g.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 15). The Reductive Power of Sodium Borohydride: Transforming Aldehydes and Ketones.
• Beyond Benign. (n.d.).

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Safety & Regulatory Compliance

2-Fluoro-1-(3-fluorophenyl)ethan-1-one proper disposal procedures

Topic: 2-Fluoro-1-(3-fluorophenyl)ethan-1-one Proper Disposal Procedures Audience: Researchers, Scientists, and Drug Development Professionals Role: Senior Application Scientist[1][2]

Executive Summary: The Alpha-Fluoro Ketone Protocol

2-Fluoro-1-(3-fluorophenyl)ethan-1-one is a fluorinated alpha-halo ketone.[1][2] In drug discovery, this structural motif serves as a critical intermediate for synthesizing bioactive heterocycles.[3] However, its disposal presents a dual challenge: immediate lachrymatory hazards (tear gas effect) and downstream combustion byproducts (Hydrogen Fluoride).[2][3]

This guide replaces generic "solvent waste" advice with a targeted protocol designed to protect laboratory personnel from exposure and ensure compliance with high-temperature incineration standards for fluorinated organics.

Chemical Identity & Hazard Profile

Before disposal, you must validate the waste stream based on the molecule's specific reactivity profile.[3]

Property	Data / Characteristic	Disposal Implication
Chemical Structure	m-F-Ph-C(=O)-CH₂F	Contains two fluorine atoms per molecule.[1][2]
Functional Class	ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> -Fluoro Ketone	High alkylating potential; potent lachrymator.[1]
Flash Point	> 60°C (Estimated based on analogs)	Likely Combustible (Class IIIA), not Flammable.[2][3]
Reactivity	Electrophilic at ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> -carbon	Reactive toward nucleophiles (amines, thiols).[1][3]
Combustion Product	Hydrogen Fluoride (HF)	Mandatory HF scrubbing during incineration.[1][2]

Critical Hazard Warning: Like its analog 2-bromoacetophenone (a riot control agent), this compound is a lachrymator .[1][2] Even minor residue in an open waste container can evacuate a laboratory. Never dispose of pure material or concentrated solutions in open sink drains or general trash.[2]

Pre-Disposal Stabilization & Packaging

The "In-Lab" phase focuses on containment.[1][2] You must neutralize the lachrymatory risk before the waste leaves your fume hood.

Step 1: Chemical Quenching (Optional but Recommended for Purity >1g)

If you are disposing of more than 1 gram of pure substance, chemically degrade the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

-fluoro ketone moiety to reduce volatility and toxicity.[1]

• Reagent: 10% aqueous Sodium Hydroxide (NaOH) or a dilute amine solution.[2]

• Mechanism: Base-mediated hydrolysis or nucleophilic displacement of the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  -fluorine.[1]

• Procedure: Stir the waste with excess base for 2 hours in a fume hood. This converts the lachrymatory ketone into less volatile hydroxy-ketone derivatives or carboxylates.[1][2]

Step 2: Waste Stream Segregation

Do not mix with:

• Oxidizers: (e.g., Nitric acid, Peroxides) – Risk of violent reaction.[3]

• Strong Acids: May generate HF gas prematurely.

Step 3: Double-Containment Packaging

• Primary Container: High-density polyethylene (HDPE) or glass.[1][2] Avoid standard LDPE wash bottles as fluorinated ketones can permeate them over time.[1][2]

• Secondary Containment: Place the primary container inside a larger, sealable clear plastic bag or a secondary bucket.

• Labeling: Mark clearly as "HALOGENATED SOLVENT WASTE - FLURO-ORGANIC - LACHRYMATOR."

Disposal Workflow: Decision Logic

This workflow ensures the material ends up in the correct incineration stream.

Figure 1: Decision logic for segregating and processing fluorinated ketone waste.

Professional Disposal Specifications

As a scientist, you are responsible for declaring the waste profile to your Environmental Health & Safety (EHS) team or waste contractor.[3] You must specify that this waste requires Incineration with Acid Gas Scrubbing .

Why? Standard incineration of fluorinated compounds follows this reaction: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="ng-star-inserted display">

The HF Problem:

• Hydrogen Fluoride (HF) is highly corrosive to incinerator refractory linings and toxic if released.

• Requirement: The facility must use a secondary combustion chamber (>1100°C) followed by a wet alkaline scrubber (using Ca(OH)₂ or NaOH) to capture HF as harmless CaF₂ or NaF salts [1].[2]

Waste Codes (RCRA - USA):

• D001: Ignitable (if in flammable solvent).[2]

• D003: Reactive (Potential, though less likely for this specific ketone).[3]

• Halogenated Solvent Code: Often F001-F005 depending on the co-solvent, but strictly "Non-RCRA Regulated Hazardous Waste" if pure, unless the specific CAS is listed (unlikely for this derivative).[2][3] Treat as Halogenated Organic.[1][2]

Emergency Spill Response Protocol

If a spill occurs, the lachrymatory nature makes immediate area denial the priority.[3]

Figure 2: Step-by-step response for a lachrymatory spill.

Spill Cleanup Solution: A mixture of Ethanol (50%) + Water (40%) + NaOH (10%) is effective for decontaminating surfaces.[2] The base hydrolyzes the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

-fluoro ketone, destroying the lachrymatory effect.[1][3]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

• U.S. Environmental Protection Agency (EPA). (2024).[2] Combustion of Hazardous Waste containing Fluorine. Technical Guidance for RCRA Permitting.

• Sigma-Aldrich. (2024).[1][2] Safety Data Sheet: 2-Fluoroacetophenone (Analogous Hazards).

• PubChem. (2024).[2] Compound Summary: 1-(3-fluorophenyl)ethanone.[1][2][4][5] National Library of Medicine.

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